Cas no 607380-78-9 (Tert-butyl N-(2-aminopropyl)-n-methylcarbamate)

Tert-butyl N-(2-aminopropyl)-n-methylcarbamate structure
607380-78-9 structure
Product Name:Tert-butyl N-(2-aminopropyl)-n-methylcarbamate
CAS No:607380-78-9
MF:C9H20N2O2
MW:188.267302513123
MDL:MFCD18642566
CID:1625284
PubChem ID:53413948
Update Time:2025-04-21

Tert-butyl N-(2-aminopropyl)-n-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-(2-aminopropyl)-n-methylcarbamate
    • (S)-TERT-BUTYL 2-AMINOPROPYL(METHYL)CARBAMATE
    • tert-butyl 2-aminopropyl
    • tert-butyl 2-aminopropyl(methyl)carbamate
    • B-1745
    • A832866
    • tert-butyl N-(2-azanylpropyl)-N-methyl-carbamate
    • N-(2-aminopropyl)-N-methylcarbamic acid tert-butyl ester
    • 607380-78-9
    • tert-Butyl (2-aminopropyl)methylcarbamate
    • N1-Boc-N1-methyl-1,2-propanediamine
    • CS-0245574
    • MFCD18642566
    • tert-butylN-(2-aminopropyl)-N-methylcarbamate
    • tert-butyl N-(2-aminopropyl)-N-methyl-carbamate
    • AKOS013066917
    • DTXSID80696728
    • SCHEMBL1456149
    • EN300-306893
    • DB-072845
    • SY217324
    • MDL: MFCD18642566
    • Inchi: 1S/C9H20N2O2/c1-7(10)6-11(5)8(12)13-9(2,3)4/h7H,6,10H2,1-5H3
    • InChI Key: QWQQJKYSTUZVDK-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CC(C)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 188.152477885g/mol
  • Monoisotopic Mass: 188.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • Density: 0.980
  • Boiling Point: 248 ºC
  • Flash Point: 104 ºC

Tert-butyl N-(2-aminopropyl)-n-methylcarbamate Pricemore >>

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